Cas no 144062-35-1 (1-(dimethoxymethyl)-2,4-difluorobenzene)

• Product Name: 1-(dimethoxymethyl)-2,4-difluorobenzene
• CAS No: 144062-35-1
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 2777070
• PubChem ID: 19007835
• Update Time: 2025-10-28

1-(dimethoxymethyl)-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(dimethoxymethyl)-2,4-difluorobenzene
• SCHEMBL8807188
• BSCXOIPRVSWFFT-UHFFFAOYSA-N
• 2,4-difluorobenzaldehyde dimethyl acetal
• DTXSID30597332
• 144062-35-1
• BS-27486

• Inchi： 1S/C9H10F2O2/c1-12-9(13-2)7-4-3-6(10)5-8(7)11/h3-5,9H,1-2H3
• InChI Key： BSCXOIPRVSWFFT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(OC)OC)F

Computed Properties

• Exact Mass: 188.06500
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.25620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(dimethoxymethyl)-2,4-difluorobenzene

1-(Dimethoxymethyl)-2,4-Difluorobenzene (CAS No. 144062-35-1): Properties, Applications, and Market Insights

1-(Dimethoxymethyl)-2,4-difluorobenzene (CAS No. 144062-35-1) is a specialized aromatic compound with a unique molecular structure, combining a benzene ring substituted with fluorine atoms and a dimethoxymethyl group. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and material science. Its distinct chemical properties make it a valuable building block for advanced chemical applications.

The molecular formula of 1-(dimethoxymethyl)-2,4-difluorobenzene is C₉H₁₀F₂O₂, with a molecular weight of 188.17 g/mol. The presence of fluorine atoms at the 2 and 4 positions of the benzene ring enhances its reactivity, making it a versatile intermediate in cross-coupling reactions and nucleophilic substitutions. The dimethoxymethyl group further contributes to its stability and solubility in organic solvents, which is crucial for industrial-scale synthesis.

One of the most prominent applications of 1-(dimethoxymethyl)-2,4-difluorobenzene is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its use in developing antiviral and anti-inflammatory compounds, aligning with the growing demand for novel therapeutics. Additionally, its role in agrochemicals has been investigated, particularly in the formulation of herbicides and fungicides with improved efficacy.

In the realm of material science, 1-(dimethoxymethyl)-2,4-difluorobenzene has shown promise in the development of liquid crystals and polymers. Its fluorine-substituted aromatic core contributes to thermal stability and optical properties, making it suitable for high-performance materials used in electronic displays and advanced coatings. The compound's compatibility with green chemistry principles has also been a topic of interest, as industries seek sustainable alternatives to traditional reagents.

The market for 1-(dimethoxymethyl)-2,4-difluorobenzene is expected to grow steadily, driven by its expanding applications in life sciences and advanced materials. Recent trends indicate a surge in demand for fluorinated compounds, particularly in the pharmaceutical and electronics sectors. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet this demand, ensuring high purity and cost-effectiveness.

From a regulatory perspective, 1-(dimethoxymethyl)-2,4-difluorobenzene is not classified as a hazardous substance under major global frameworks such as REACH and OSHA. However, standard laboratory safety protocols should be followed during handling, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under normal conditions makes it a reliable choice for industrial applications.

Researchers and industry professionals frequently search for information on synthesis methods for 1-(dimethoxymethyl)-2,4-difluorobenzene, its spectroscopic data, and commercial suppliers. Recent advancements in catalytic fluorination have improved the efficiency of its production, reducing waste and energy consumption. These developments align with the broader shift toward sustainable chemistry, a key focus area for modern chemical enterprises.

In conclusion, 1-(dimethoxymethyl)-2,4-difluorobenzene (CAS No. 144062-35-1) is a multifaceted compound with significant potential across diverse industries. Its unique structural features, combined with its applicability in drug discovery and material innovation, position it as a valuable asset in the chemical landscape. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to expand further.